N-(4-{[(4-chlorophenoxy)acetyl]amino}-2,5-dimethoxyphenyl)benzamide

• IUPAC Name: N-[4-[[2-(4-chlorophenoxy)acetyl]amino]-2,5-dimethoxyphenyl]benzamide
• InChI: InChI=1S/C23H21ClN2O5/c1-29-20-13-19(26-23(28)15-6-4-3-5-7-15)21(30-2)12-18(20)25-22(27)14-31-17-10-8-16(24)9-11-17/h3-13H,14H2,1-2H3,(H,25,27)(H,26,28)
• InChI Key: RIUCROVSWOPYTB-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1NC(=O)COC2=CC=C(C=C2)Cl)OC)NC(=O)C3=CC=CC=C3
• Molecular Formula: C23H21ClN2O5
• Molecular Weight: 440.9 g/mol

Description

N-(4-{[(4-chlorophenoxy)acetyl]amino}-2,5-dimethoxyphenyl)benzamide, also known as CAY10471, is a synthetic compound that has gained attention in scientific research due to its potential therapeutic applications.

Mechanism of Action

The mechanism of action of N-(4-{[(4-chlorophenoxy)acetyl]amino}-2,5-dimethoxyphenyl)benzamide involves its ability to modulate various molecular targets, including the nuclear factor-kappa B (NF-κB) pathway, mitogen-activated protein kinase (MAPK) pathway, and cyclic adenosine monophosphate (cAMP) pathway. N-(4-{[(4-chlorophenoxy)acetyl]amino}-2,5-dimethoxyphenyl)benzamide inhibits the activation of NF-κB and MAPK pathways, which are involved in inflammation and cancer progression. Additionally, N-(4-{[(4-chlorophenoxy)acetyl]amino}-2,5-dimethoxyphenyl)benzamide enhances the cAMP pathway, which is involved in synaptic plasticity and memory retention.
Biochemical and Physiological Effects:
N-(4-{[(4-chlorophenoxy)acetyl]amino}-2,5-dimethoxyphenyl)benzamide has been shown to have various biochemical and physiological effects, including anti-inflammatory, anti-cancer, and cognitive-enhancing effects. N-(4-{[(4-chlorophenoxy)acetyl]amino}-2,5-dimethoxyphenyl)benzamide reduces the production of pro-inflammatory cytokines and chemokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), which are involved in the pathogenesis of various inflammatory diseases. N-(4-{[(4-chlorophenoxy)acetyl]amino}-2,5-dimethoxyphenyl)benzamide also induces apoptosis and cell cycle arrest in cancer cells, thereby inhibiting cancer growth and proliferation. Moreover, N-(4-{[(4-chlorophenoxy)acetyl]amino}-2,5-dimethoxyphenyl)benzamide enhances synaptic plasticity and long-term potentiation, which are involved in learning and memory retention.

Advantages and Limitations for Lab Experiments

N-(4-{[(4-chlorophenoxy)acetyl]amino}-2,5-dimethoxyphenyl)benzamide has several advantages for lab experiments, including its high purity, stability, and specificity for its molecular targets. However, N-(4-{[(4-chlorophenoxy)acetyl]amino}-2,5-dimethoxyphenyl)benzamide also has limitations, such as its low solubility in aqueous solutions and potential toxicity at high concentrations. Therefore, proper precautions should be taken when handling N-(4-{[(4-chlorophenoxy)acetyl]amino}-2,5-dimethoxyphenyl)benzamide in lab experiments.

Future Directions

There are several future directions for the research of N-(4-{[(4-chlorophenoxy)acetyl]amino}-2,5-dimethoxyphenyl)benzamide, including its optimization for therapeutic applications, identification of novel molecular targets, and investigation of its potential in combination therapy. N-(4-{[(4-chlorophenoxy)acetyl]amino}-2,5-dimethoxyphenyl)benzamide can be optimized for its pharmacokinetic and pharmacodynamic properties to improve its efficacy and reduce its toxicity. Additionally, novel molecular targets of N-(4-{[(4-chlorophenoxy)acetyl]amino}-2,5-dimethoxyphenyl)benzamide can be identified through high-throughput screening and molecular docking studies. Furthermore, the potential of N-(4-{[(4-chlorophenoxy)acetyl]amino}-2,5-dimethoxyphenyl)benzamide in combination therapy with other drugs can be investigated to enhance its therapeutic efficacy.

Synthesis Methods

N-(4-{[(4-chlorophenoxy)acetyl]amino}-2,5-dimethoxyphenyl)benzamide can be synthesized through a multi-step process involving the reaction of 4-chlorophenol with chloroacetyl chloride, followed by methylation with dimethyl sulfate, and finally, coupling with 2,5-dimethoxyaniline and benzoyl chloride. The purity and yield of N-(4-{[(4-chlorophenoxy)acetyl]amino}-2,5-dimethoxyphenyl)benzamide can be improved through various purification techniques, such as column chromatography and recrystallization.

Scientific Research Applications

N-(4-{[(4-chlorophenoxy)acetyl]amino}-2,5-dimethoxyphenyl)benzamide has been studied for its potential therapeutic applications in various fields, including cancer, inflammation, and neurological disorders. In cancer research, N-(4-{[(4-chlorophenoxy)acetyl]amino}-2,5-dimethoxyphenyl)benzamide has been shown to inhibit the growth and proliferation of cancer cells by inducing apoptosis and cell cycle arrest. In inflammation research, N-(4-{[(4-chlorophenoxy)acetyl]amino}-2,5-dimethoxyphenyl)benzamide has been found to reduce the production of pro-inflammatory cytokines and chemokines, thereby suppressing inflammation. In neurological disorder research, N-(4-{[(4-chlorophenoxy)acetyl]amino}-2,5-dimethoxyphenyl)benzamide has been shown to improve cognitive function and memory retention by enhancing synaptic plasticity and long-term potentiation.